Cas no 1706419-07-9 (N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine)

• Product Name: N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine
• CAS No: 1706419-07-9
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• CID: 4613159
• Update Time: 2025-09-27

N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine
• N-(4-Amino-phenyl)-2,N,N-trimethyl-pyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine, N6-(4-aminophenyl)-N4,N4,2-trimethyl-

• Inchi： 1S/C13H17N5/c1-9-15-12(8-13(16-9)18(2)3)17-11-6-4-10(14)5-7-11/h4-8H,14H2,1-3H3,(H,15,16,17)
• InChI Key： PUGSPBNIJIPSDU-UHFFFAOYSA-N
• SMILES： C1(C)=NC(NC2=CC=C(N)C=C2)=CC(N(C)C)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 435.5±35.0 °C at 760 mmHg
• Flash Point: 217.2±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine

N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine: A Promising Compound in Medicinal Chemistry

N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine (CAS No. 1706419-07-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects.

The molecular structure of N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine consists of a pyrimidine core functionalized with an amino group at the 6-position and a trimethylamino group at the 4-position. Additionally, the 2-position is substituted with a 4-aminophenyl group. This intricate arrangement of functional groups imparts the compound with a high degree of chemical reactivity and biological activity.

Recent studies have highlighted the potential of N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine in various therapeutic areas. One notable application is in the treatment of viral infections. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes.

In addition to its antiviral properties, N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine has also shown promise in cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a potential candidate for combination therapy.

The anti-inflammatory effects of N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine have also been investigated. In vitro and in vivo studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This property makes it a valuable candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine has been extensively studied to ensure its suitability for clinical use. Results from animal models indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, it shows low toxicity and minimal side effects at therapeutic doses.

To further explore the therapeutic potential of N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in human subjects with various conditions. Early results from phase I trials have been promising, with no significant adverse events reported.

In conclusion, N6-(4-aminophenyl)-2,N4,N4-trimethylpyrimidine-4,6-diamine (CAS No. 1706419-07-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting candidate for further research and development. As more data becomes available from ongoing clinical trials, it is likely that this compound will play a significant role in advancing the treatment of various diseases.